Cas no 687998-39-6 (ethyl (2S)-2,4-diaminobutanoate)

• Product Name: ethyl (2S)-2,4-diaminobutanoate
• CAS No: 687998-39-6
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 6644843
• PubChem ID: 12988385
• Update Time: 2024-03-08

ethyl (2S)-2,4-diaminobutanoate Chemical and Physical Properties

Names and Identifiers

• AKOS006361231
• EN300-7638095
• ethyl (2S)-2,4-diaminobutanoate
• 687998-39-6

• Inchi： 1S/C6H14N2O2/c1-2-10-6(9)5(8)3-4-7/h5H,2-4,7-8H2,1H3/t5-/m0/s1
• InChI Key： KKTHQDOMUYGOAS-YFKPBYRVSA-N
• SMILES： O(CC)C([C@H](CCN)N)=O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.3Ų